Cas no 2138308-22-0 (1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)-)

1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)- is a brominated isoquinolinone derivative featuring a tert-butyl substituent at the 7-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility and potential as a building block for heterocyclic frameworks. The bromine atom at the 4-position offers a reactive site for further functionalization via cross-coupling reactions, while the bulky tert-butyl group may influence steric and electronic properties. Its well-defined molecular structure makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.

1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)- structure

2138308-22-0 structure

Product Name:1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)-

CAS No:2138308-22-0

MF:C₁₃H₁₄BrNO

MW:280.16036272049

CID:5260857

Update Time:2025-06-08

1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)-
- Inchi： 1S/C13H14BrNO/c1-13(2,3)8-4-5-9-10(6-8)12(16)15-7-11(9)14/h4-7H,1-3H3,(H,15,16)
- InChI Key： CHZAVSBBVGQCFY-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC(C(C)(C)C)=C2)C(Br)=CN1

1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-397691-0.05g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	0.05g	$612.0	2023-03-02
Enamine	EN300-397691-0.1g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	0.1g	$640.0	2023-03-02
Enamine	EN300-397691-0.25g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	0.25g	$670.0	2023-03-02
Enamine	EN300-397691-0.5g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	0.5g	$699.0	2023-03-02
Enamine	EN300-397691-1.0g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	1g	$0.0	2023-06-07
Enamine	EN300-397691-2.5g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	2.5g	$1428.0	2023-03-02
Enamine	EN300-397691-5.0g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	5.0g	$2110.0	2023-03-02
Enamine	EN300-397691-10.0g	4-bromo-7-tert-butyl-1,2-dihydroisoquinolin-1-one	2138308-22-0	10.0g	$3131.0	2023-03-02

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Additional information on 1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl)-

1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl): A Comprehensive Overview

1(2H)-Isoquinolinone, 4-bromo-7-(1,1-dimethylethyl) (CAS No. 2138308-22-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone make it a valuable candidate for various scientific investigations and drug development efforts.

The chemical structure of 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone consists of a substituted isoquinolinone ring with a bromine atom at the 4-position and a tert-butyl group at the 7-position. These substituents play crucial roles in modulating the compound's physical and chemical properties, as well as its biological activities. The presence of the bromine atom can influence the compound's reactivity and stability, while the tert-butyl group can enhance its lipophilicity and cellular permeability.

Recent studies have explored the potential therapeutic applications of 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone have also been studied to assess its suitability for drug development. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone, several clinical trials are currently underway. These trials aim to investigate the compound's potential as a treatment for various diseases, including inflammatory disorders and cancers. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4-bromo-7-(1,1-dimethylethyl)-1(2H)-isoquinolinone (CAS No. 2138308-22-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.